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Compound of Interest

Compound Name: Vicianose

Cat. No.: B13437423

For researchers, scientists, and drug development professionals, a nuanced understanding of
carbohydrate structure is paramount. This guide provides a detailed structural comparison of
vicianose, a less common disaccharide, with the widely studied sucrose, lactose, and maltose.

The comparative analysis is supported by quantitative data and detailed experimental
methodologies for structural elucidation.

Structural and Physicochemical Comparison

The fundamental differences between these disaccharides lie in their constituent
monosaccharides and the nature of the glycosidic bond connecting them. These structural
variations influence their chemical and biological properties.
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Property Vicianose Sucrose Lactose Maltose
Monosaccharide ) ) o-D-Glucose + 3- [B-D-Galactose + a-D-Glucose + a-
N Arabinopyranose
Composition D-Fructose o/B-D-Glucose D-Glucose
+ D-Glucose
Glycosidic
) a-1-6 o-1-[p-2 B-1-4 o-1-4
Linkage
Molecular
C11H20010 C12H22011 C12H22011 C12H22011
Formula
Molecular Weight 342.30[4][5][6][7 342.30[10][11 342.30[14][15
g 312 27[1121[3] [41[5106]1[7] [10][11] [14][15]
(g/mol) (8101 [12][13] [16][17][18][19]
202
. . 186
Melting Point 210 (monohydrate), 160-165[16][22]
(decomposes)[4]
(°C) (decomposes)|[2] 8] 252 (anhydrous) [23]
[L1][20][21]
Solubility in 203.9 g/100mL ~18 g/100mL 1.080 g/mL (20
Very soluble[2]
Water (20 °C)[24] (room temp)[20] °C)[16][23]
Reducing Sugar?  Yes[?] No[4] Yes[20] Yes[23]

Experimental Protocols for Structural Determination

The structural characterization of disaccharides relies on a combination of chemical and

analytical techniques to determine their monosaccharide composition and the specific linkage

between them.

Monosaccharide Composition Analysis

This procedure aims to break down the disaccharide into its constituent monosaccharides and

identify them.

Protocol:

o Acid Hydrolysis: The disaccharide sample is hydrolyzed by treatment with an acid, such as

trifluoroacetic acid (TFA), to cleave the glycosidic bond.
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» Derivatization: The resulting monosaccharides are chemically modified (derivatized) to
enhance their volatility and allow for separation and detection by gas chromatography. A
common method is the formation of alditol acetates.

o Gas Chromatography-Mass Spectrometry (GC-MS): The derivatized monosaccharides are
separated on a GC column and identified based on their retention times and mass spectra,
which are compared to known standards.

o High-Performance Liquid Chromatography (HPLC): Alternatively, the hydrolyzed
monosaccharides can be labeled with a fluorescent tag and analyzed by HPLC with a
fluorescence detector.[25] This method offers high sensitivity.

Glycosidic Linkage Analysis

Determining the precise connection point and stereochemistry of the glycosidic bond is crucial
for a complete structural understanding.

Protocol:

» Methylation Analysis: This classic technique involves methylating all free hydroxyl groups on
the disaccharide. The molecule is then hydrolyzed, and the resulting partially methylated
monosaccharides are analyzed by GC-MS. The positions of the non-methylated hydroxyl
groups indicate the points of glycosidic linkage.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy are
powerful non-destructive techniques that provide detailed information about the chemical
environment of each atom in the molecule. The chemical shifts and coupling constants of the
anomeric protons and carbons are particularly diagnostic for determining the stereochemistry
(a or B) and the linkage positions of the glycosidic bond.

e Mass Spectrometry (MS): Tandem mass spectrometry (MS/MS) can be used to fragment the
disaccharide ion in the gas phase. The resulting fragmentation pattern can provide
information about the connectivity of the monosaccharide units.

Visualization of Structural Relationships
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The following diagram illustrates the hierarchical relationship between disaccharides and their
constituent monosaccharides, highlighting the specific composition of vicianose and the other
compared sugars.
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Disaccharide Composition and Linkage

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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